Cas no 67814-27-1 (Serratol)

• Product Name: Serratol
• CAS No: 67814-27-1
• Molecular Formula: C₂₀H₃₄O
• Molecular Weight: 290.48336
• CID: 837212
• PubChem ID: 53249071

Serratol Properties

Names and Identifiers

• Serratol
• (1S,3Z,7E,11E)-4,8,12-trimethyl-1-propan-2-ylcyclotetradeca-3,7,11-trien-1-ol
• 4,8,12-Trimethyl-1-(1-methylethyl)-3,7,11-cyclotetradecatrien-1-ol
• 67814-27-1
• (1S,3E,7E,11E)-4,8,12-trimethyl-1-(propan-2-yl)cyclotetradeca-3,7,11-trien-1-ol
• CHEMBL3943485
• BDBM50197959
• SCHEMBL8626655
• (-)-serratol
• S(-)-cembra-3E,7E,11E-triene-1-ol
• CHEBI:156193

• InChIKey： ZVWXZFYWLABNOW-UYSOGGTPSA-N
• Inchi： InChI=1S/C20H34O/c1-16(2)20(21)14-12-18(4)10-6-8-17(3)9-7-11-19(5)13-15-20/h8,11-12,16,21H,6-7,9-10,13-15H2,1-5H3/b17-8+,18-12+,19-11+/t20-/m1/s1
• SMILES： CC1=CCCC(=CCC(CCC(=CCC1)C)(C(C)C)O)C

Computed Properties

• Exact Mass: 290.260965704g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 290.260965704g/mol
• Heavy Atom Count: 21
• Complexity: 412
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 398 ºC
• Flash Point: 171 ºC
• Density: 0.880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Cembrane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cembrane diterpenoids